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Compound of Interest

Compound Name: 4-Chlorobenzenesulfonamide

Cat. No.: B1664158

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chlorobenzenesulfonamide (CAS 98-64-6) is a synthetic aromatic sulfonamide that has
garnered significant interest in medicinal chemistry and pharmacology. Structurally
characterized by a benzene ring substituted with a chlorine atom and a sulfonamide group, this
compound serves as a versatile building block for the synthesis of various biologically active
molecules.[1] Its primary mechanism of action involves the inhibition of carbonic anhydrases, a
family of metalloenzymes crucial for various physiological processes.[1][2] This guide provides
a comprehensive overview of the physicochemical properties, biological activity, and
associated hazards of 4-Chlorobenzenesulfonamide, with a focus on its potential applications
in research and drug development.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Chlorobenzenesulfonamide
Is essential for its application in experimental settings and for predicting its behavior in
biological systems.
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Property Value Source

Molecular Formula CsHsCINO2S [3114]

Molecular Weight 191.64 g/mol [3]

Appearance White powder

Melting Point 140-144 °C [4]

Solubility Slightly soluble in DMSO and 5]
Methanol

pKa 9.89 + 0.10 (Predicted) [5]

LogP 0.84 [4]

Biological Activity and Mechanism of Action

The biological activity of 4-Chlorobenzenesulfonamide is primarily attributed to its ability to
inhibit carbonic anhydrases (CAs).[1][2] CAs catalyze the reversible hydration of carbon dioxide
to bicarbonate and a proton. By inhibiting these enzymes, 4-Chlorobenzenesulfonamide can
modulate pH homeostasis and fluid balance, which has implications for various therapeutic
areas.[1][2]

Carbonic Anhydrase Inhibition

Sulfonamides, including 4-Chlorobenzenesulfonamide, are known to bind to the zinc ion
within the active site of carbonic anhydrases.[6][7] The sulfonamide group coordinates with the
Zn(ll) ion, displacing a water molecule or hydroxide ion that is essential for the enzyme's
catalytic activity. This interaction blocks the access of the substrate (CO3) to the active site,
thereby inhibiting the enzyme.
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Mechanism of Carbonic Anhydrase Inhibition
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Caption: Inhibition of carbonic anhydrase by 4-chlorobenzenesulfonamide.

Anticonvulsant and Antitumor Activity

Research has indicated that 4-Chlorobenzenesulfonamide exhibits anticonvulsant properties.
This activity is likely linked to its carbonic anhydrase inhibitory function, as CA inhibitors can
affect neuronal excitability. Furthermore, derivatives of 4-Chlorobenzenesulfonamide have
been investigated for their potential as antitumor agents.[8] The proposed mechanism involves
the inhibition of tumor-associated CA isozymes (e.g., CA IX and CA XII), which play a role in
tumor acidification and proliferation.[8]

Hazards and Safety Information
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4-Chlorobenzenesulfonamide is classified as a hazardous substance and requires careful
handling in a laboratory setting.

Hazard Class GHS Code Description Source
Skin Irritation H315 Causes skin irritation [9]
o Causes serious eye

Eye Irritation H319 S [9]
irritation

Specific Target Organ ]

. . May cause respiratory

Toxicity (Single H335 T [9]
irritation

Exposure)

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols
Synthesis of 4-Chlorobenzenesulfonamide

A common laboratory-scale synthesis involves the reaction of 4-chlorobenzenesulfonyl chloride
with ammonia.[1]

Materials:
e 4-chlorobenzenesulfonyl chloride
e Agueous ammonia solution

e |ce bath

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1664158?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorobenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorobenzenesulfonamide
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorobenzenesulfonamide
https://www.benchchem.com/product/b1664158?utm_src=pdf-body
https://www.benchchem.com/product/b1664158
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Stirring apparatus

o Filtration apparatus

Procedure:

e Cool the agueous ammonia solution in an ice bath.

e Slowly add 4-chlorobenzenesulfonyl chloride to the cold, stirred ammonia solution.
o Continue stirring for a specified period to ensure complete reaction.

o Collect the precipitated 4-Chlorobenzenesulfonamide by filtration.

o Wash the product with cold water to remove any unreacted starting materials and ammonium
chloride.

e Dry the purified product.
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Synthesis Workflow

1. Cool aqueous ammonia in ice bath

:

2. Slowly add 4-chlorobenzenesulfonyl chloride

.

3. Stir to complete reaction

.

4. Collect precipitate by filtration

.

5. Wash with cold water

l

6. Dry the final product

l
o
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Caption: Experimental workflow for the synthesis of 4-chlorobenzenesulfonamide.
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In Vitro Carbonic Anhydrase Inhibition Assay

The inhibitory activity of 4-Chlorobenzenesulfonamide against carbonic anhydrase can be
determined using a spectrophotometric assay based on the hydrolysis of p-nitrophenyl acetate.
[10]

Materials:

Bovine carbonic anhydrase Il (bCA II)

Tris-sulfate buffer (pH 7.6)

p-nitrophenyl acetate

4-Chlorobenzenesulfonamide (test compound)

96-well microplate

Spectrophotometer

Procedure:

Prepare a solution of the test compound in a suitable solvent (e.g., DMSO).

e In a 96-well plate, add the Tris-sulfate buffer, the test compound solution, and the bovine

enzyme solution.

e Pre-incubate the mixture at a controlled temperature (e.g., 25°C) for a defined period (e.qg.,
10 minutes).

« Initiate the reaction by adding the substrate, p-nitrophenyl acetate.

e Monitor the formation of the product, p-nitrophenol, by measuring the absorbance at a
specific wavelength over time using a spectrophotometer.

o Calculate the inhibition percentage by comparing the rate of the reaction in the presence of
the inhibitor to the rate of the uninhibited reaction.
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Conclusion

4-Chlorobenzenesulfonamide is a compound of significant interest to the scientific
community, particularly in the fields of medicinal chemistry and drug development. Its well-
characterized role as a carbonic anhydrase inhibitor provides a foundation for the exploration of
its therapeutic potential in various conditions, including epilepsy and cancer. This guide has
summarized the key physicochemical properties, biological activities, and hazards associated
with this compound, and has provided an overview of relevant experimental protocols.
Researchers and scientists should adhere to strict safety protocols when handling this
chemical. Further investigation into the structure-activity relationships of its derivatives may
lead to the development of more potent and selective therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-
Chlorobenzenesulfonamide (CAS 98-64-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664158#cas-number-98-64-6-properties-and-
hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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